Cas no 1286717-32-5 (6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol)
6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol Chemical and Physical Properties
Names and Identifiers
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- 6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol
- 6-pyridin-3-yl-2H-[1,2,4]triazolo[4,3-b]pyridazine-3-thione
- 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol
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- Inchi: 1S/C10H7N5S/c16-10-13-12-9-4-3-8(14-15(9)10)7-2-1-5-11-6-7/h1-6H,(H,13,16)
- InChI Key: HOWAQXXJPIJISO-UHFFFAOYSA-N
- SMILES: S=C1NN=C2C=CC(C3C=NC=CC=3)=NN21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 411
- XLogP3: 0.6
- Topological Polar Surface Area: 85
6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM561979-50mg |
6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 97% | 50mg |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1145835-50mg |
6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 97% | 50mg |
¥2693.00 | 2024-08-09 | |
| Life Chemicals | F1967-1041-0.25g |
6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 95%+ | 0.25g |
$480.0 | 2023-09-06 | |
| Life Chemicals | F1967-1041-0.5g |
6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 95%+ | 0.5g |
$600.0 | 2023-09-06 | |
| Life Chemicals | F1967-1041-1g |
6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 95%+ | 1g |
$753.0 | 2023-09-06 | |
| Life Chemicals | F1967-1041-2.5g |
6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 95%+ | 2.5g |
$1641.0 | 2023-09-06 | |
| Life Chemicals | F1967-1041-5g |
6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 95%+ | 5g |
$2469.0 | 2023-09-06 | |
| Life Chemicals | F1967-1041-10g |
6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol |
1286717-32-5 | 95%+ | 10g |
$3455.0 | 2023-09-06 |
6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol
Recent Advances in the Study of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol (CAS: 1286717-32-5)
The compound 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol (CAS: 1286717-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a pyridine ring with a triazolopyridazine scaffold, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the ability of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol to selectively inhibit specific kinases has been a focal point of investigation. Recent in vitro and in vivo studies have demonstrated its efficacy in suppressing the activity of certain oncogenic kinases, leading to reduced tumor growth and metastasis in preclinical models. These findings suggest that this compound could serve as a valuable lead molecule for the development of novel anticancer therapies.
In addition to its kinase inhibitory properties, researchers have also explored the compound's potential as an antimicrobial agent. Preliminary studies have shown that 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol exhibits activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This has sparked interest in its application for combating antimicrobial resistance, a pressing global health challenge. Further studies are underway to optimize its antimicrobial potency and evaluate its safety profile.
The synthesis of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol has also been a subject of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its further development and potential commercialization. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions, paving the way for large-scale synthesis and subsequent clinical trials.
Despite these promising developments, challenges remain in the clinical translation of 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.
In conclusion, 6-(Pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol (CAS: 1286717-32-5) represents a promising candidate for drug development, with demonstrated efficacy in kinase inhibition and antimicrobial activity. Ongoing research aims to refine its pharmacological properties and address the challenges associated with its clinical use. The compound's potential to address unmet medical needs in oncology and infectious diseases makes it a valuable subject of continued investigation in the chemical biology and medicinal chemistry communities.
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